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Compound of Interest

Compound Name: Perivine

Cat. No.: B192073 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of the alkaloid Perivine, including its

chemical properties, potential therapeutic applications, and detailed experimental protocols for

in vitro evaluation. This document is intended for researchers, scientists, and drug development

professionals interested in the pharmacological investigation of this natural compound.

Core Data Presentation
A summary of the key quantitative data for Perivine is presented in the table below for easy

reference.

Parameter Value Reference(s)

CAS Number 2673-40-7 [1][2][3][4][5]

Molecular Weight 338.40 g/mol [1][3][4][5]

Molecular Formula C₂₀H₂₂N₂O₃ [1][2][3][4][5]

Potential Therapeutic Application in Alzheimer's
Disease
Perivine has been identified as a compound of interest in the field of neurodegenerative

disease research, particularly for its potential application in Alzheimer's disease. Preliminary

information suggests that Perivine may exert its therapeutic effects by addressing the
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instability of the retinoblastoma-associated proteins (RbAp48) complex.[2] The RbAp48 protein

is a histone-binding protein whose decline is associated with age-related memory loss. It is

believed that a deficiency in RbAp48 contributes to hippocampal dysfunction.

Putative Signaling Pathway
While the precise signaling cascade initiated by Perivine is still under investigation, a

hypothetical pathway can be proposed based on its potential interaction with the RbAp48

complex. A decline in RbAp48 is linked to reduced histone acetylation, leading to changes in

gene expression that contribute to memory deficits. Perivine may stabilize the RbAp48

complex, thereby restoring normal histone acetylation levels and downstream gene expression

necessary for memory consolidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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